![molecular formula C5H4ClN3S B2925016 6-Chloro-2-methylimidazo[2,1-b][1,3,4]thiadiazole CAS No. 189116-10-7](/img/structure/B2925016.png)
6-Chloro-2-methylimidazo[2,1-b][1,3,4]thiadiazole
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Overview
Description
“6-Chloro-2-methylimidazo[2,1-b][1,3,4]thiadiazole” is a chemical compound that belongs to the class of imidazo[2,1-b][1,3,4]thiadiazole derivatives . It is a powder at room temperature .
Synthesis Analysis
The synthesis of imidazo[2,1-b][1,3,4]thiadiazoles involves various methods. One such method involves the reaction of hydrazonoyl halides with alkyl carbothioates . Another approach involves the replacement of the thiazole ring with a 1,2,4-thiadiazole group .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C5H5N3S/c1-4-2-8-5(7-4)9-3-6-8/h2-3H,1H3 .Physical and Chemical Properties Analysis
“this compound” is a powder at room temperature . It has a molecular weight of 139.18 .Scientific Research Applications
Synthesis and Chemical Properties
- Imidazo[2,1-b][1,3,4]thiadiazole derivatives, including those similar to 6-Chloro-2-methylimidazo[2,1-b][1,3,4]thiadiazole, have been synthesized using various methods. For instance, a series of compounds were synthesized by reacting 2-amino-1,3,4-thiadiazoles with ethyl bromopyruvate and other reactants (Abignente et al., 1985). Another study reports the one-pot synthesis of thiazole–imidazo[2,1-b][1,3,4]thiadiazole hybrids using an ionic liquid (Ramprasad et al., 2016).
Molecular Structure and Assembly
- The molecular structure and supramolecular assembly of imidazo[2,1-b][1,3,4]thiadiazole derivatives have been explored, revealing insights into their planarity and intermolecular interactions. Such studies are crucial for understanding the chemical behavior and potential applications of these compounds (Praveen et al., 2014).
Biological and Pharmacological Activities
- Various imidazo[2,1-b][1,3,4]thiadiazole derivatives, including those structurally related to this compound, have been investigated for their biological activities. These activities include antimycobacterial, antibacterial, antifungal, and anticancer properties. For example, a study reports significant antimycobacterial activity against Mycobacterium tuberculosis (Ramprasad et al., 2015). Another research demonstrated the cytotoxic potential of these derivatives against various cancer cell lines (Choodamani et al., 2021).
Antimicrobial and Antitubercular Effects
- Several studies have highlighted the antimicrobial properties of imidazo[2,1-b][1,3,4]thiadiazole derivatives, with notable activity against bacterial strains like Escherichia coli and Staphylococcus aureus, as well as potential antitubercular effects (Gadad et al., 2000).
Molecular Docking and In Silico Studies
- In silico molecular docking studies have been conducted to understand the interaction of imidazo[2,1-b][1,3,4]thiadiazole derivatives with target enzymes, providing valuable insights for their potential as therapeutic agents (Choodamani et al., 2021).
Crystal Structure Analysis
- The crystal structure of imidazo[2,1-b][1,3,4]thiadiazole derivatives has been analyzed, offering detailed insights into their molecular conformation and potential reactivity (Banu et al., 2014).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of 6-Chloro-2-methylimidazo[2,1-b][1,3,4]thiadiazole are the cyclooxygenases (COX-1/COX-2) . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation.
Mode of Action
This compound interacts with its targets, the cyclooxygenases, and inhibits their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation.
Biochemical Pathways
The compound affects the arachidonic acid pathway . By inhibiting the cyclooxygenases, it prevents the conversion of arachidonic acid to prostaglandins. This results in a decrease in the levels of prostaglandins, which are potent mediators of inflammation, pain, and fever. The downstream effects of this inhibition include a reduction in inflammation and pain .
Pharmacokinetics
It is known that the compound undergoesbioactivation . This process involves the conversion of the compound into a more active form, which is then able to exert its effects. The exact ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound and their impact on its bioavailability are currently unknown.
Result of Action
The primary result of the action of this compound is a reduction in inflammation . By inhibiting the cyclooxygenases, the compound reduces the levels of prostaglandins, leading to a decrease in inflammation. In addition, the compound has been shown to have analgesic activities , providing relief from pain .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 6-Chloro-2-methylimidazo[2,1-b][1,3,4]thiadiazole are not well-studied. It is known that the compound undergoes oxidative metabolism in NADPH- and glutathione-supplemented human liver microsomes to yield glutathione conjugates .
Molecular Mechanism
In the case of the 2-methylimidazo[2,1-b]thiazole analog, glutathione conjugation occurred via an oxidative desulfation mechanism, possibly involving thiazole ring epoxidation as the rate-limiting step .
Metabolic Pathways
This compound undergoes oxidative metabolism in NADPH- and glutathione-supplemented human liver microsomes to yield glutathione conjugates .
Properties
IUPAC Name |
6-chloro-2-methylimidazo[2,1-b][1,3,4]thiadiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN3S/c1-3-8-9-2-4(6)7-5(9)10-3/h2H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWXNNMPUFJNWOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(N=C2S1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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